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Compound Name: (Rac)-CP-609754

Cat. No.: B8709593 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-CP-609754 is the racemic mixture of CP-609754, a potent and reversible inhibitor of

farnesyltransferase (FTase).[1] FTase is a critical enzyme in the post-translational modification

of various cellular proteins, most notably those in the Ras superfamily of small GTPases. By

inhibiting the farnesylation of Ras proteins, (Rac)-CP-609754 prevents their localization to the

cell membrane, a prerequisite for their activation and subsequent downstream signaling. This

disruption of the Ras signaling cascade, which is frequently hyperactivated in cancerous cells,

makes (Rac)-CP-609754 a compound of significant interest for cancer research and drug

development. These application notes provide detailed guidelines and protocols for the

treatment of cell lines with (Rac)-CP-609754 to assess its therapeutic potential.

Data Presentation
The inhibitory activity of CP-609,754, the active enantiomer of (Rac)-CP-609754, has been

quantified against farnesyltransferase and in cell-based assays. The following tables

summarize the available quantitative data.
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Target IC50 Assay Type Reference

Recombinant Human

H-Ras Farnesylation
0.57 ng/mL In vitro enzyme assay [1]

Recombinant Human

K-Ras Farnesylation
46 ng/mL In vitro enzyme assay [1]

Mutant H-Ras

Farnesylation
1.72 ng/mL

3T3 H-ras (61L)-

transfected cells
[1][2]

Signaling Pathway
The primary molecular target of (Rac)-CP-609754 is farnesyltransferase. Inhibition of this

enzyme disrupts the Ras signaling pathway, a critical regulator of cell proliferation, survival, and

differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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